Cas no 1704063-83-1 (4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid)

• Product Name: 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
• CAS No: 1704063-83-1
• MF: C₁₂H₁₈BFN₂O₂
• MW: 252.092926502228
• MDL: MFCD28400163
• CID: 4672739
• Update Time: 2025-05-20

4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
• (4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenyl)boronic acid
• AM87720
• 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid

• MDL： MFCD28400163
• Inchi： 1S/C12H18BFN2O2/c1-15-4-6-16(7-5-15)9-10-8-11(14)2-3-12(10)13(17)18/h2-3,8,17-18H,4-7,9H2,1H3
• InChI Key： YTOXKLAEFFZUNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(B(O)O)=C(C=1)CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Topological Polar Surface Area: 46.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid

4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic Acid: A Comprehensive Overview

The compound with CAS No. 1704063-83-1, known as 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid, is a significant molecule in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. The phenylboronic acid moiety is particularly valuable in cross-coupling reactions, making this compound a versatile building block in modern organic chemistry.

The structure of 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid is characterized by a fluorine atom at the para position of the phenyl ring, a piperazine ring substituted with a methyl group, and a boronic acid group at the ortho position. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its reactivity in various chemical transformations. Recent studies have highlighted the importance of such heterocyclic systems in modulating the pharmacokinetic profiles of bioactive molecules.

One of the most notable applications of this compound is in the Suzuki-Miyaura coupling reaction, where the phenylboronic acid group serves as an excellent partner for aryl halides. This reaction has been extensively utilized in the synthesis of biaryl compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, researchers have employed this compound to construct complex heterocyclic frameworks with potential anti-cancer and anti-inflammatory activities.

In addition to its role in organic synthesis, 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid has been explored for its potential in materials science. The incorporation of this compound into polymer systems has shown promise in enhancing thermal stability and mechanical properties. Recent advancements in polymer chemistry have demonstrated how such functionalized boronic acids can be integrated into polymeric networks to create high-performance materials for electronic applications.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization to introduce the boronic acid group. The use of palladium catalysts has been pivotal in achieving high yields and selectivity during these transformations. Furthermore, the presence of the methylpiperazine group enhances the solubility and stability of the molecule, making it more amenable to large-scale production.

Recent research has also focused on understanding the electronic properties of 4-fluoro-substituted phenylboronic acids. Computational studies have revealed that the fluorine atom significantly alters the electron density distribution across the aromatic ring, which can influence both reactivity and selectivity in coupling reactions. These insights have paved the way for more efficient synthetic strategies and novel applications.

In conclusion, 4-fluoro-substituted phenylboronic acids like CAS No. 1704063-83-1 represent a class of compounds with immense potential across multiple disciplines. Their unique structural features and reactivity make them indispensable tools in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.